Cas no 1393534-24-1 ([2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine)

• Product Name: [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine
• CAS No: 1393534-24-1
• MF: C₅H₅F₃N₂S
• MW: 182.166809797287
• MDL: MFCD22544101
• CID: 2171897
• PubChem ID: 19046697
• Update Time: 2025-05-19

[2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)thiazol-5-yl)methanamine
• AB77183
• 5-Thiazolemethanamine, 2-(trifluoromethyl)-
• [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine
• [2-(TRIFLUOROMETHYL)-1,3-THIAZOL-5-YL]METHYLAMINE
• D83524
• EN300-2966403
• 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine
• MFCD22544101
• WLZ3423
• SCHEMBL7769591
• CS-0375922
• 1393534-24-1
• UWIFKJLMIUEHQC-UHFFFAOYSA-N
• DB-222614

• MDL： MFCD22544101
• Inchi： 1S/C5H5F3N2S/c6-5(7,8)4-10-2-3(1-9)11-4/h2H,1,9H2
• InChI Key： UWIFKJLMIUEHQC-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC=C1CN

Computed Properties

• Exact Mass: 182.01255383g/mol
• Monoisotopic Mass: 182.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine

Comprehensive Guide to [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine (CAS No. 1393534-24-1): Properties, Applications, and Market Insights

[2-(Trifluoromethyl)-1,3-thiazol-5-yl]methanamine (CAS No. 1393534-24-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a trifluoromethyl group and an aminomethyl substituent on the thiazole ring enhances its potential as a building block in drug discovery and material science.

The growing interest in fluorinated heterocycles like [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine stems from their ability to improve metabolic stability, bioavailability, and binding affinity in bioactive molecules. Researchers frequently search for "thiazole derivatives in drug design" or "trifluoromethyl group benefits in pharmaceuticals," highlighting the relevance of this compound in modern medicinal chemistry. Its CAS No. 1393534-24-1 serves as a crucial identifier for procurement and regulatory compliance.

From a chemical perspective, [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine exhibits several noteworthy characteristics. The thiazole core provides aromatic stability while the electron-withdrawing trifluoromethyl group influences the compound's reactivity pattern. These features make it valuable for creating "hydrogen bond acceptors" in molecular design, a property often sought after in kinase inhibitors and antimicrobial agents. The aminomethyl side chain offers additional versatility for further derivatization through amide formation or reductive amination.

In pharmaceutical applications, compounds containing the [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine scaffold have shown promise in addressing current healthcare challenges. The COVID-19 pandemic has increased interest in "broad-spectrum antiviral compounds," and thiazole derivatives are being investigated for this purpose. Additionally, with the rise of antibiotic resistance, researchers are exploring "novel antimicrobial scaffolds" where this compound could play a role. Its structural features align well with current trends in "fragment-based drug discovery" and "privileged structures in medicinal chemistry."

The agrochemical sector also benefits from [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine derivatives. As climate change impacts agricultural productivity, there's growing demand for "next-generation crop protection agents" with improved environmental profiles. The thiazole-trifluoromethyl combination appears in several modern pesticides and herbicides, offering solutions for "sustainable agriculture chemicals." This aligns with increasing searches for "green chemistry in agrochemicals" and "low environmental impact pesticides."

From a synthetic chemistry standpoint, 1393534-24-1 presents interesting challenges and opportunities. The preparation of [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine typically involves multi-step sequences that highlight modern "C-H functionalization techniques" and "regioselective thiazole synthesis." These methodologies are particularly relevant given the pharmaceutical industry's focus on "atom-economical synthesis" and "green synthetic routes." The compound's stability under various conditions makes it suitable for "high-throughput screening" applications.

The market for [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine reflects broader trends in fine chemicals. With increasing emphasis on "custom synthesis services" and "building blocks for drug discovery," suppliers are expanding their catalogs of specialized heterocycles. The compound's CAS No. 1393534-24-1 has become an important search term for procurement specialists looking for "high-purity pharmaceutical intermediates." Quality control aspects like "HPLC purity standards" and "structural characterization data" are frequently requested alongside this material.

Future research directions for [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine derivatives may focus on emerging therapeutic areas. The compound's potential in "targeted protein degradation" (PROTACs) and "covalent inhibitor design" aligns with cutting-edge drug discovery approaches. Additionally, its application in "bioorthogonal chemistry" for imaging probes and "click chemistry" platforms represents another promising avenue. These applications respond to frequent searches about "innovative drug modalities" and "chemical biology tools."

In conclusion, [2-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine (CAS No. 1393534-24-1) represents a valuable structural motif with diverse applications across life sciences. Its combination of a thiazole ring, trifluoromethyl group, and aminomethyl functionality makes it particularly attractive for addressing current challenges in drug discovery and crop protection. As research continues to explore "structure-activity relationships" and "molecular property optimization," this compound will likely maintain its importance in chemical innovation and therapeutic development.